Cas no 55233-37-9 (2,3,5-trichloro-6-hydrazinylpyrazine)

2,3,5-Trichloro-6-hydrazinylpyrazine is a halogenated pyrazine derivative with a reactive hydrazinyl substituent, making it a versatile intermediate in organic synthesis. Its trichloro substitution pattern enhances electrophilic reactivity, facilitating nucleophilic aromatic substitution reactions, while the hydrazinyl group offers opportunities for further functionalization, such as condensation or cyclization. This compound is particularly useful in the synthesis of heterocyclic compounds, agrochemicals, and pharmaceuticals, where precise control over molecular architecture is required. Its stability under standard storage conditions and well-defined reactivity profile make it a reliable building block for research and industrial applications. Careful handling is advised due to potential sensitivity to moisture and reactive functional groups.

2,3,5-trichloro-6-hydrazinylpyrazine structure

55233-37-9 structure

Product Name:2,3,5-trichloro-6-hydrazinylpyrazine

CAS No:55233-37-9

MF:C₄H₃Cl₃N₄

MW:213.452416658401

MDL:MFCD32859767

CID:5671287

PubChem ID:21516624

Update Time:2025-10-29

2,3,5-trichloro-6-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2,3,5-trichloro-6-hydrazinylpyrazine
- EN300-26860624
- 55233-37-9
- SCHEMBL11864880
- 3,5,6-trichloro-2-hydrazinopyrazine
- BIIAWAMZGVBRAF-UHFFFAOYSA-N
- Pyrazine, 2,3,5-trichloro-6-hydrazinyl-
- MDL： MFCD32859767
- Inchi： 1S/C4H3Cl3N4/c5-1-2(6)10-4(11-8)3(7)9-1/h8H2,(H,10,11)
- InChI Key： BIIAWAMZGVBRAF-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC(NN)=C(Cl)N=C1Cl

Computed Properties

Exact Mass: 211.942329g/mol
Monoisotopic Mass: 211.942329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 63.8Å²

Experimental Properties

Density: 1.99±0.1 g/cm3(Predicted)
Boiling Point: 273.7±50.0 °C(Predicted)
pka: -0.82±0.60(Predicted)

2,3,5-trichloro-6-hydrazinylpyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26860624-1g	2,3,5-trichloro-6-hydrazinylpyrazine	55233-37-9	95%	1g	$743.0	2023-09-11
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Enamine	EN300-26860624-1.0g	2,3,5-trichloro-6-hydrazinylpyrazine	55233-37-9	95.0%	1.0g	$743.0	2025-03-20
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